7-(4-fluorobenzyl)-8-((2-hydroxypropyl)thio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(4-fluorobenzyl)-8-((2-hydroxypropyl)thio)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H19FN4O3S and its molecular weight is 378.42. The purity is usually 95%.
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Scientific Research Applications
Bronchodilator and Antiallergic Applications
Compounds similar to the one , particularly those with a purine structure, have been explored for their bronchodilator and antiallergic properties in clinical settings. For instance, a study on (dl)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione demonstrated its effectiveness as a bronchodilator in blocking exercise-induced reduction in FEV1, improving asthma disability scores, and increasing FEV1 2 hours after oral administration with minimal side effects compared to theophylline (Cho Yw, Hansen Hc, Oh Sy, Maines Je rd, Kuemmerle Hp, 1981) Clinical trial of Δ1‐testololactone (NSC 23759), medroxy progesterone acetate (NSC 26386) and oxylone acetate (NSC 47438) in advanced female mammary cancer: A report of the cooperative breast cancer group.
Metabolic and Excretion Studies
Metabolic and excretion profiles of compounds provide critical insights into their pharmacokinetics and potential therapeutic applications. A study on flunisolide, a corticoid, highlighted the metabolic transformation into a major metabolite with corticoid activities and discussed the implications for clinical observation, which could inform research on similar compounds (M. Chaplin, W. Rooks, E. W. Swenson, W. C. Cooper, C. Nerenberg, N. Chu, 1980) Flunisolide metabolism and dynamics of a metabolite.
Diagnostic Imaging Applications
Diagnostic imaging techniques, such as positron emission tomography (PET) scanning, have been utilized to enhance the localization of diseases, as seen in a study where 6-[(18)F]-fluorodopamine ([(18)F]-DA) PET scanning was found superior to [(131)I]-metaiodobenzylguanidine (MIBG) scintigraphy in patients with metastatic pheochromocytoma. This suggests the potential for similar compounds to be used as diagnostic tools or imaging agents in research and clinical diagnostics (I. Ilias, Juan Yu, J. Carrasquillo, Clara C. Chen, G. Eisenhofer, M. Whatley, B. Mcelroy, K. Pacak, 2003) Superiority of 6-[18F]-fluorodopamine positron emission tomography versus [131I]-metaiodobenzylguanidine scintigraphy in the localization of metastatic pheochromocytoma.
Biochemical Marker Identification
Research into biochemical markers for diseases has led to the identification of novel compounds that can serve as early diagnostic tools. For example, the characterization of a new marker for 21-hydroxylase deficiency suggests the importance of such discoveries in improving disease diagnosis and management strategies (S. Christakoudi, D. Cowan, N. Taylor, 2010) A new marker for early diagnosis of 21-hydroxylase deficiency: 3β,16α,17α-trihydroxy-5α-pregnane-7,20-dione.
Properties
IUPAC Name |
7-[(4-fluorophenyl)methyl]-8-(2-hydroxypropylsulfanyl)-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O3S/c1-10(23)9-26-16-19-14-13(15(24)21(3)17(25)20(14)2)22(16)8-11-4-6-12(18)7-5-11/h4-7,10,23H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKRNKHURVAXAHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CSC1=NC2=C(N1CC3=CC=C(C=C3)F)C(=O)N(C(=O)N2C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.